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An In-depth Technical Guide on the Acidity and pKa of 2-Mercaptopropionic Acid's Thiol and

Carboxyl Groups

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the acidic properties of 2-
mercaptopropionic acid, focusing on the dissociation constants (pKa) of its distinct functional

groups: the carboxyl and the thiol moieties. This document includes quantitative data, detailed

experimental protocols for pKa determination, and visualizations to elucidate the acid-base

chemistry of this bifunctional molecule.

Introduction to 2-Mercaptopropionic Acid
2-Mercaptopropionic acid, also known as thiolactic acid, is an organosulfur compound

featuring both a carboxylic acid and a thiol group.[1][2][3][4] This bifunctional nature makes it a

valuable molecule in various scientific and industrial applications, including pharmaceuticals, as

a capping agent for nanoparticles, and in the synthesis of other organic compounds.[5][6][7]

Understanding the acidity and the pKa values of its functional groups is critical for its

application in these fields, as it dictates the molecule's charge state, reactivity, and interaction

with other molecules at a given pH.
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The presence of two ionizable protons, one on the carboxyl group (-COOH) and one on the

thiol group (-SH), means that 2-mercaptopropionic acid has two distinct pKa values. The

carboxylic acid is the more acidic of the two functional groups.[8]

Data Presentation
The experimentally determined and predicted pKa values for 2-mercaptopropionic acid are

summarized in the table below.

Functional Group pKa Value (at 25°C) Reference

Carboxyl (-COOH) 4.32 [1][9]

Thiol (-SH) 10.20 [9]

Predicted (Strongest Acidic) 4.35 [10]

The lower pKa value of the carboxyl group indicates that it will deprotonate at a lower pH

compared to the thiol group. This differential acidity is fundamental to understanding the

behavior of 2-mercaptopropionic acid in solution.

Experimental Protocol: Determination of pKa by
Potentiometric Titration
Potentiometric titration is a highly accurate and commonly used method for determining the

pKa values of ionizable substances.[11][12][13][14] The following is a detailed protocol for the

determination of the pKa values of 2-mercaptopropionic acid.

Materials and Reagents:
2-Mercaptopropionic acid

Standardized 0.1 M Sodium Hydroxide (NaOH) solution

Standardized 0.1 M Hydrochloric Acid (HCl) solution

Potassium Chloride (KCl) for maintaining ionic strength
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Deionized water, purged with nitrogen to remove dissolved CO2

Calibrated pH meter with a combination glass electrode

Magnetic stirrer and stir bar

Buret (50 mL)

Beakers (250 mL)

Pipettes

Procedure:
Preparation of the Analyte Solution:

Accurately weigh a sample of 2-mercaptopropionic acid to prepare a solution of

approximately 0.01 M.

Dissolve the sample in a known volume of deionized water containing 0.1 M KCl to

maintain a constant ionic strength.

Titration Setup:

Place the analyte solution in a 250 mL beaker with a magnetic stir bar.

Immerse the calibrated pH electrode in the solution, ensuring the bulb is fully submerged.

Begin stirring the solution at a moderate, constant rate.

Fill the buret with the standardized 0.1 M NaOH solution.

Titration Process:

Record the initial pH of the 2-mercaptopropionic acid solution.

Add the NaOH titrant in small increments (e.g., 0.5 mL).
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After each addition, allow the pH reading to stabilize and record the pH and the total

volume of NaOH added.

As the pH begins to change more rapidly, decrease the increment volume (e.g., to 0.1 mL

or dropwise) to obtain more data points around the equivalence points.

Continue the titration until the pH has leveled off at a high value (e.g., pH 12).

Data Analysis:

Plot the recorded pH values against the volume of NaOH added to generate a titration

curve.

The titration of the diprotic 2-mercaptopropionic acid will show two equivalence points.

[15]

The first equivalence point corresponds to the complete neutralization of the carboxyl

group.

The second equivalence point corresponds to the complete neutralization of the thiol

group.

The pKa values can be determined from the half-equivalence points. The pH at the half-

equivalence point is equal to the pKa of the corresponding functional group.[16]

pKa1 (Carboxyl): The pH at the point where half of the volume of NaOH required to

reach the first equivalence point has been added.

pKa2 (Thiol): The pH at the point halfway between the first and second equivalence

points.

Visualization of Concepts
To further clarify the experimental workflow and the chemical principles, the following diagrams

are provided.
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Caption: Experimental workflow for the determination of pKa values of 2-mercaptopropionic
acid by potentiometric titration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b108652?utm_src=pdf-body-img
https://www.benchchem.com/product/b108652?utm_src=pdf-body
https://www.benchchem.com/product/b108652?utm_src=pdf-body
https://www.benchchem.com/product/b108652?utm_src=pdf-body-img
https://www.benchchem.com/product/b108652?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b108652?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Buy 2-Mercaptopropionic acid | 79-42-5 [smolecule.com]

2. (+-)-2-Mercaptopropionic acid | C3H6O2S | CID 62326 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. 2-Mercaptopropanoic acid [webbook.nist.gov]

4. CAS 79-42-5: Propanoic acid, 2-mercapto- | CymitQuimica [cymitquimica.com]

5. benchchem.com [benchchem.com]

6. MERCAPTOPROPIONIC ACID - Ataman Kimya [atamanchemicals.com]

7. 2-mercaptopropionic acid, 79-42-5 [thegoodscentscompany.com]

8. organic chemistry - which is more acidic thiols or carboxylic acid? - Chemistry Stack
Exchange [chemistry.stackexchange.com]

9. jnfuturechemical.com [jnfuturechemical.com]

10. Showing Compound 2-Mercaptopropanoic acid (FDB008120) - FooDB [foodb.ca]

11. pure.tue.nl [pure.tue.nl]

12. creative-bioarray.com [creative-bioarray.com]

13. APPENDIX A: MEASUREMENT OF ACIDITY (pKA) - ECETOC [ecetoc.org]

14. researchgate.net [researchgate.net]

15. m.youtube.com [m.youtube.com]

16. m.youtube.com [m.youtube.com]

To cite this document: BenchChem. [Acidity and pKa of 2-Mercaptopropionic acid's thiol and
carboxyl groups]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b108652#acidity-and-pka-of-2-mercaptopropionic-
acid-s-thiol-and-carboxyl-groups]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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